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Compound of Interest

Ethyl 6-(2-acetoxyphenyl)-6-
Compound Name:
oxohexanoate

cat. No.: B1326005

This technical guide provides comprehensive information on the molecular properties of Ethyl
6-(2-acetoxyphenyl)-6-oxohexanoate, a plausible synthetic pathway, and a conceptual
workflow for its preparation. This document is intended for researchers, scientists, and
professionals in the field of drug development and organic chemistry.

Molecular Profile

Ethyl 6-(2-acetoxyphenyl)-6-oxohexanoate is a keto ester derivative with potential

applications in organic synthesis and medicinal chemistry. Below is a summary of its key
molecular data.

Property Value Source
Molecular Formula C16H200s5 [1]
Molecular Weight 292.33 g/mol [1]
Exact Mass 292.131u [1]
CAS Number 898758-75-3 [1]
InChiKey IGKHVNOUZUGOSF- o

UHFFFAOYSA-N
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Proposed Experimental Protocol for Synthesis

While a specific, peer-reviewed synthesis protocol for Ethyl 6-(2-acetoxyphenyl)-6-
oxohexanoate is not readily available in the searched literature, a plausible synthetic route can
be designed based on established chemical reactions, particularly the Friedel-Crafts acylation.
This reaction is a well-known method for the formation of aryl ketones. The proposed synthesis
involves the acylation of 2-acetoxyphenyl (phenyl acetate) with an acylating agent derived from
adipic acid monoethyl ester.

Reaction Scheme:

o Step 1: Preparation of the Acylating Agent Adipic acid monoethyl ester is converted to its
corresponding acyl chloride, 6-chloro-6-oxohexanoate, using a chlorinating agent such as
thionyl chloride (SOCI2) or oxalyl chloride ((COCI)z2).

o Step 2: Friedel-Crafts Acylation The resulting ethyl 6-chloro-6-oxohexanoate is then reacted
with phenyl acetate in the presence of a Lewis acid catalyst, such as aluminum chloride
(AICI5), to yield the final product, Ethyl 6-(2-acetoxyphenyl)-6-oxohexanoate.

Detailed Protocol:
e Preparation of Ethyl 6-chloro-6-oxohexanoate:

o To a solution of adipic acid monoethyl ester (1 equivalent) in an anhydrous, inert solvent
such as dichloromethane (DCM) or toluene, add thionyl chloride (1.2 equivalents)
dropwise at O °C under a nitrogen atmosphere.

o A catalytic amount of dimethylformamide (DMF) can be added to facilitate the reaction.

o After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for 2-4 hours, or until the evolution of gas ceases.

o The excess thionyl chloride and solvent are removed under reduced pressure to yield the
crude ethyl 6-chloro-6-oxohexanoate, which can be used in the next step without further
purification.

o Friedel-Crafts Acylation:
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o In a separate reaction vessel, suspend aluminum chloride (AICls, 1.5 equivalents) in an
anhydrous solvent like DCM or 1,2-dichloroethane at 0 °C under a nitrogen atmosphere.

o Add a solution of ethyl 6-chloro-6-oxohexanoate (1 equivalent) in the same solvent to the
AICIs suspension and stir for 15-20 minutes to form the acylium ion complex.

o Cool the mixture to 0 °C and add phenyl acetate (1 equivalent) dropwise.

o After the addition, allow the reaction to proceed at 0 °C to room temperature for several
hours, monitoring the progress by thin-layer chromatography (TLC).

o Upon completion, the reaction is quenched by carefully pouring the mixture into a beaker
of crushed ice and concentrated hydrochloric acid.

o The organic layer is separated, and the aqueous layer is extracted with the organic
solvent.

o The combined organic layers are washed with a saturated sodium bicarbonate solution,
followed by brine.

o The organic layer is then dried over anhydrous sodium sulfate, filtered, and the solvent is
evaporated under reduced pressure.

o The crude product can be purified by column chromatography on silica gel to obtain the
pure Ethyl 6-(2-acetoxyphenyl)-6-oxohexanoate.

Analytical Characterization: The structure and purity of the synthesized compound should be
confirmed using standard analytical techniques, including:

» Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and *3C): To confirm the chemical
structure and connectivity of the atoms.

« Infrared (IR) Spectroscopy: To identify the characteristic functional groups, such as the ester
and ketone carbonyls.

e Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern of
the compound.
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Visualized Synthetic Workflow

The following diagram illustrates the proposed logical workflow for the synthesis of Ethyl 6-(2-
acetoxyphenyl)-6-oxohexanoate.
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Caption: Proposed synthetic pathway for Ethyl 6-(2-acetoxyphenyl)-6-oxohexanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Ethyl 6-(2-
acetoxyphenyl)-6-oxohexanoate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1326005#ethyl-6-2-acetoxyphenyl-6-oxohexanoate-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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